
Application Note: LY 303511 Hydrochloride
Solubility & Usage Protocol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: LY 303511 hydrochloride

Cat. No.: B1191713

Get Quote

Abstract & Scope
This guide provides a standardized protocol for the solubilization, storage, and application of

LY 303511 hydrochloride in in vitro biological assays.

LY 303511 is widely utilized as a negative control for the PI3K inhibitor LY 294002. While

structurally analogous, LY 303511 exhibits negligible activity against PI3K.[1][2][3] However,

scientific integrity requires noting that LY 303511 is not pharmacologically inert. It possesses

distinct inhibitory activity against mTOR (mTORC1), Casein Kinase 2 (CK2), and voltage-gated

potassium channels (Kv).[4] This protocol addresses the physicochemical challenges of the

hydrochloride salt form and outlines experimental controls to prevent data misinterpretation due

to off-target effects.

Physicochemical Profile
Understanding the specific properties of the hydrochloride salt is critical for accurate molarity

calculations.
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Property Specification Notes

Compound Name LY 303511 hydrochloride
Note: Ensure you are not using

the free base.[4]

CAS Number 854127-90-5 (HCl salt) 154447-38-8 (Free base)

Molecular Weight 379.29 g/mol
Includes 2HCl.[4][5] (Free

base is ~306.36 g/mol )

Solubility (DMSO) ~100 mM (Max)
Recommended stock

concentration: 10–50 mM

Solubility (Ethanol) ~100 mM (Max) Alternative organic solvent.[4]

Solubility (Water) < 1 mg/mL
Poor. Requires organic co-

solvent for aqueous buffers.[4]

Appearance Off-white to yellow solid
Hygroscopic; store with

desiccant.[4]

Protocol: Preparation of Stock & Working Solutions
Critical Pre-Requisites[4]

Solvent: Anhydrous DMSO (Dimethyl sulfoxide), ≥99.9% purity.[4] Avoid "wet" DMSO as it

promotes compound degradation.[4]

Vessels: Glass or polypropylene vials. Avoid polystyrene, which can be damaged by high-

concentration DMSO.[4]

Safety: Wear nitrile gloves and safety glasses.[4] LY 303511 is a bioactive kinase inhibitor.[4]

Step-by-Step Solubilization (Stock Solution)
Target: 10 mM Stock Solution in DMSO (Volume: 1 mL)

Weighing: Accurately weigh 3.79 mg of LY 303511 hydrochloride.

Expert Tip: If the static charge makes weighing small amounts difficult, weigh a larger

amount (e.g., 10 mg) and adjust the solvent volume accordingly.
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Dissolution: Add 1.0 mL of anhydrous DMSO to the vial.

Mixing: Vortex vigorously for 30–60 seconds.

Verification: Inspect visually.[4] The solution should be clear and yellow. If particles persist,

sonicate in a water bath at room temperature for 5 minutes.

Aliquoting: Dispense into 50–100 µL aliquots in amber microcentrifuge tubes.

Storage: Store at -20°C. Stable for up to 6 months. Avoid repeated freeze-thaw cycles (max

3 cycles).

Preparation of Working Solutions (Aqueous Dilution)
Direct addition of high-concentration DMSO stock to aqueous media often causes "shock

precipitation."[4] Use the Intermediate Dilution Method.

Target: 50 µM Assay Concentration (0.1% DMSO final)

Thaw: Thaw a 10 mM DMSO stock aliquot at room temperature. Vortex to ensure

homogeneity.[4]

Intermediate Step (10x Concentrate):

Dilute the 10 mM stock 1:20 in culture media (or assay buffer) without serum.

Example: 10 µL of 10 mM Stock + 190 µL Media = 500 µM (Intermediate).

Note: This solution may appear slightly cloudy; proceed immediately.

Final Dilution:

Dilute the Intermediate (500 µM) 1:10 directly into the final cell culture well or assay

volume.

Final Concentration:50 µM.[3]

Final DMSO: 0.5% (Ensure your cells tolerate this; if not, start with a more concentrated

stock or lower dose).
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Visualization: Workflow & Signaling Selectivity
Solubilization Workflow
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Figure 1: Step-by-step workflow for preparing LY 303511 to prevent precipitation.

Mechanism of Action & Selectivity (The "Negative
Control" Trap)
Researchers often assume LY 303511 is inert. This diagram illustrates why that assumption is

dangerous if studying mTOR or ion channels.
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Figure 2: Pharmacological selectivity.[4] Note that while LY 303511 does not inhibit PI3K, it

mimics LY 294002's inhibition of mTOR and CK2.

Scientific Integrity: Experimental Design &
Troubleshooting
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The "Negative Control" Context
LY 303511 is a structural analog of LY 294002 where the oxygen atom of the morpholine ring is

replaced by a nitrogen (piperazine).

Correct Usage: Use LY 303511 to confirm that an effect observed with LY 294002 is due to

PI3K inhibition and not an off-target effect.

Interpretation:

If LY 294002 works and LY 303511 does not, the effect is likely PI3K-dependent.[4]

If both compounds cause the effect, the mechanism is likely PI3K-independent (potentially

mTOR, CK2, or Kv channel mediated).

Troubleshooting Guide
Issue Probable Cause Solution

Precipitation in Media
"Shock" dilution from 100%

DMSO to aqueous.

Use the Intermediate Dilution

step (Sec 3.3). Ensure media

is warm (37°C).

Cytotoxicity (Non-Specific)
High DMSO concentration

(>0.5%).[4]

Include a "Vehicle Only"

control (DMSO matched).[4]

Keep final DMSO <0.1% if

possible.[4]

Unexpected "Active" Result
Off-target inhibition

(mTOR/Kv).

Verify target. If studying

mTOR, LY 303511 is not a

negative control; it is an

inhibitor.[6]

Loss of Potency
Hydrolysis or freeze-thaw

degradation.[4]

Use fresh aliquots. Do not

store diluted aqueous working

solutions >4 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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